2,3-Dihydropyrrolo(2,1-b)quinazoline-1,9-dione

Specification

• CAS No.: 68321-98-2
• Molecular Formula: C11H8N2O2
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 2,3-dihydropyrrolo[2,1-b]quinazoline-1,9-dione
• Standard InChI: InChI=1S/C11H8N2O2/c14-10-6-5-9-12-8-4-2-1-3-7(8)11(15)13(9)10/h1-4H,5-6H2
• Standard InChI Key: RYMQCZNCXBZWFL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2C1=NC3=CC=CC=C3C2=O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

2,3-Dihydropyrrolo[2,1-b]quinazoline-1,9-dione consists of a quinazoline core fused with a pyrrolidine ring, forming a tricyclic system. The "2,3-dihydro" designation indicates partial saturation of the pyrrolidine ring, while the "1,9-dione" suffix specifies ketone groups at positions 1 and 9. The compound’s IUPAC name is 2,3-dihydropyrrolo[2,1-b]quinazoline-1,9-dione, and it is registered under CAS number 82562-30-9.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_8\text{N}_2\text{O}_2$
Molecular Weight	200.20 g/mol
Exact Mass	200.0586 g/mol
Topological Polar Surface Area	40.6 Ų
LogP (Partition Coefficient)	1.62

Data derived from spectral analyses and computational modeling.

Synthesis and Reaction Pathways

Conventional Synthesis from Anthranilic Acid

The synthesis of 2,3-dihydropyrrolo[2,1-b]quinazoline-1,9-dione was first reported by Yamato and Takeuchi in 1982, involving a multi-step reaction sequence. A more recent method, detailed by researchers in 2009, utilizes anthranilic acid as the starting material:

• Formation of Carboxylic Acid Derivative: Anthranilic acid (1) reacts with succinic anhydride (2) in glacial acetic acid (GAA) to yield 2-(3-carboxypropanamido)benzoic acid (3).

• Benzoxazinone Formation: Heating 3 in acetic anhydride produces 3-(4-oxo-4H-benzo[d][1,oxazin-2-yl)propanoic acid (4).

• Cyclization with Formamide: Refluxing 4 with formamide in ethanol induces cyclization, yielding 2,3-dihydropyrrolo[2,1-b]quinazoline-1,9-dione (7) as a bluish semisolid compound.

Table 2: Synthetic Parameters for Compound 7

Parameter	Condition
Reagents	3-(4-Oxo-4H-benzo[d]oxazin-2-yl)propanoic acid, Formamide
Solvent	Absolute Ethanol
Reaction Time	4 hours
Temperature	Reflux (~78°C)
Yield	Not quantified

Structural Characterization

Spectroscopic Data

The structure of 2,3-dihydropyrrolo[2,1-b]quinazoline-1,9-dione was confirmed using FT-IR, $^1\text{H}$ NMR, and mass spectrometry:

• FT-IR (KBr, cm$^{-1}$): 2922 (C-H aliphatic), 1803 and 1711 (C=O stretching of ketones).

• $^1\text{H}$ NMR (400 MHz, DMSO):

  • δ 8.14 (1H, d, $J = 6.8$ Hz, aromatic proton),

  • δ 7.88–7.45 (2H, m, aromatic protons),

  • δ 2.9–2.7 (4H, m, methylene protons of the pyrrolidine ring).

• Mass Spectrometry: $m/z$ 201 (M+1, 36%).

Table 3: Comparative Spectral Data

Technique	Key Peaks/Assignments
FT-IR	1803 cm$^{-1}$ (C=O), 1711 cm$^{-1}$ (C=O)
$^1\text{H}$ NMR	δ 8.14 (aromatic H), δ 2.9–2.7 (methylene H)
MS	$m/z$ 201 (M+1)

Physicochemical and Computational Properties

Solubility and Stability

While experimental solubility data are unavailable, computational predictions suggest moderate solubility in polar aprotic solvents (e.g., DMSO, ethanol) due to its polar surface area of 40.6 Ų. The compound’s LogP of 1.62 indicates moderate lipophilicity, potentially influencing membrane permeability in biological systems.

Future Research Directions

Expanding Biological Screening

Priority should be given to evaluating 7 against cancer cell lines (e.g., HeLa, MCF-7) and microbial strains to establish baseline activity. Comparative studies with analogs like deoxyvasinon could elucidate structure-activity relationships.